Cas no 1341214-10-5 ((5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol)

• Product Name: (5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol
• CAS No: 1341214-10-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5188498
• PubChem ID: 64577829
• Update Time: 2025-06-10

(5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-{[(3-methoxypropyl)amino]methyl}furan-2-yl)methanol
• 2-Furanmethanol, 5-[[(3-methoxypropyl)amino]methyl]-
• (5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol

• Inchi： 1S/C10H17NO3/c1-13-6-2-5-11-7-9-3-4-10(8-12)14-9/h3-4,11-12H,2,5-8H2,1H3
• InChI Key： FPFRULXXEWBVIF-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CNCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 143
• XLogP3: -0.2
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol

Compound Introduction: (5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol (CAS No. 1341214-10-5)

Introducing a highly specialized chemical compound, (5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol, identified by its unique Chemical Abstracts Service (CAS) number 1341214-10-5. This compound has garnered significant attention in the field of pharmaceutical research due to its intriguing structural properties and potential biological activities. The molecule is characterized by a furan core substituted with an (3-methoxypropyl)aminomethyl group and a hydroxymethyl moiety, making it a versatile scaffold for further chemical modifications and biological investigations.

The structural configuration of this compound suggests a high degree of functional flexibility, which is crucial for its application in drug discovery and development. The presence of both an amine and a hydroxymethyl group provides multiple sites for interaction with biological targets, including enzymes and receptors. This dual functionality has been exploited in various research studies to develop novel therapeutic agents targeting a range of diseases.

Recent advancements in medicinal chemistry have highlighted the importance of furan derivatives in the design of bioactive molecules. Furan rings are known for their ability to enhance the solubility and bioavailability of drugs, making them valuable in the development of oral formulations. The specific substitution pattern in (5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol not only contributes to its structural diversity but also opens up possibilities for exploring new pharmacological pathways.

In the realm of academic research, this compound has been studied for its potential role in modulating biological processes. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways, suggesting that it may have applications in treating metabolic disorders. Additionally, the amine group in the molecule has been explored for its potential to act as a ligand in metal-based drug formulations, which are increasingly being considered for their enhanced efficacy in targeting cancer cells.

The hydroxymethyl group present in the compound also plays a critical role in its chemical reactivity. This group can participate in various organic reactions, such as oxidation and reduction, allowing for the synthesis of more complex derivatives. Such modifications are essential for fine-tuning the biological activity of the molecule, ensuring that it exhibits optimal efficacy while minimizing side effects.

One of the most exciting aspects of this compound is its potential application in the development of neuroprotective agents. Studies have shown that furan derivatives can cross the blood-brain barrier, making them suitable candidates for treating neurological disorders. The specific structural features of (5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol have been hypothesized to contribute to its ability to interact with central nervous system receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex drugs. Its unique structural features make it a valuable building block for medicinal chemists, enabling the creation of novel molecules with tailored properties. This versatility has led to increased research efforts aimed at exploring new synthetic routes and applications for this compound.

In conclusion, (5-{(3-methoxypropyl)aminomethyl}furan-2-yl)methanol (CAS No. 1341214-10-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups provide a rich foundation for further research and development, with potential applications spanning multiple therapeutic areas. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in the discovery and development of new medicines that address some of today's most pressing health challenges.